Ethyl 1-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)piperidine-3-carboxylate

• IUPAC Name: ethyl 1-(1,3,6-trimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)piperidine-3-carboxylate
• InChI: InChI=1S/C18H24N4O4/c1-5-26-17(24)12-7-6-8-22(10-12)14-11(2)9-19-15-13(14)16(23)21(4)18(25)20(15)3/h9,12H,5-8,10H2,1-4H3
• InChI Key: XYUXXQBTDFNLHV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C2=C3C(=NC=C2C)N(C(=O)N(C3=O)C)C
• Molecular Formula: C18H24N4O4
• Molecular Weight: 360.4 g/mol

Description

Ethyl 1-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)piperidine-3-carboxylate is a useful research compound. Its molecular formula is C18H24N4O4 and its molecular weight is 360.414. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications in Chemistry :

• Annulation Reactions : Ethyl 2-methyl-2,3-butadienoate, a compound related to Ethyl 1-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)piperidine-3-carboxylate, is used in [4 + 2] annulation reactions with N-tosylimines, catalyzed by organic phosphine, to form highly functionalized tetrahydropyridines (Zhu, Lan, & Kwon, 2003).

• Cyclization Products : Ethyl 1-amino-8,8-dimethyl-5-(piperidin-1-yl)-8,9-dihydro-6H-pyrano[4,3-d]thieno[2,3-b]pyridine-2-carboxylate, a structurally similar compound, reacts with benzoyl isothiocyanate to give 1-thioureido derivatives that undergo cyclization to form various heterocycles (Paronikyan et al., 2016).

• Synthesis of Pyrimidinones : Ethyl 5-aminopyrazole-4-carboxylate is used in the synthesis of 1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-ones and their derivatives, showcasing the versatility of these compounds in synthesizing complex heterocyclic structures (Finlander & Pedersen, 1985).

Biological Applications :

• Anticancer Activity : Novel heterocycles synthesized using Ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate have shown potent anticancer activity against colon HCT-116 human cancer cell line, demonstrating the potential of these compounds in cancer research (Abdel-Motaal, Alanzy, & Asem, 2020).

• Antihypertensive Activity : Synthesis of various dihydropyrimidines with a structure related to this compound has been explored for their potential antihypertensive activity, contributing to cardiovascular pharmacology (Rana, Kaur, & Kumar, 2004).

• Antibacterial Activity : Synthesized pyridothienopyrimidinones have been found to possess antistaphylococcal activity, indicating their potential use in developing new antibacterial agents (Kostenko et al., 2008).